Cas no 252955-06-9 (Ethyl 3-oxo-3-(4-(trifluoromethoxy)phenyl)propanoate)

• Product Name: Ethyl 3-oxo-3-(4-(trifluoromethoxy)phenyl)propanoate
• CAS No: 252955-06-9
• MF: C₁₂H₁₁F₃O₄
• MW: 276.208554506302
• CID: 253581
• PubChem ID: 10660054
• Update Time: 2025-10-21

Ethyl 3-oxo-3-(4-(trifluoromethoxy)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-oxo-3-(4-(trifluoromethoxy)phenyl)propanoate
• Benzenepropanoic acid, b-oxo-4-(trifluoromethoxy)-, ethylester
• Ethyl 3-[4-(trifluoromethoxy)-phenyl]-3-oxopropanoate
• ethyl 3-oxo-3-[4-(trifluoromethoxy)phenyl]propanoate
• AC-7784
• PC1847
• MFCD08061570
• 252955-06-9
• CS-0433694
• ethyl 3-oxo-3-(4-trifluoromethoxyphenyl)propanoate
• SCHEMBL5100087
• Benzenepropanoic acid, I(2)-oxo-4-(trifluoromethoxy)-, ethylester
• SY036947
• A817768
• DTXSID20443192
• AKOS005064020
• C78097
• OZDBXRIZLMRCIX-UHFFFAOYSA-N
• ethyl 3-oxo-3-[4-(trifluoromethoxy)phenyl]propanoate;Ethyl 3-Oxo-3-[4-(trifluoromethoxy)phenyl]propionate
• Ethyl 3-Oxo-3-[4-(trifluoromethoxy)phenyl]propionate
• DB-230398

• MDL： MFCD08061570
• Inchi： 1S/C12H11F3O4/c1-2-18-11(17)7-10(16)8-3-5-9(6-4-8)19-12(13,14)15/h3-6H,2,7H2,1H3
• InChI Key： OZDBXRIZLMRCIX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(CC(=O)OCC)=O)(F)F

Computed Properties

• Exact Mass: 276.06100
• Monoisotopic Mass: 276.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 296.687 ℃ at 760 mmHg
• PSA: 52.60000
• LogP: 2.72110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 3-oxo-3-(4-(trifluoromethoxy)phenyl)propanoate

Ethyl 3-Oxo-3-(4-(Trifluoromethoxy)Phenyl)Propanoate: A Comprehensive Overview

Ethyl 3-Oxo-3-(4-(Trifluoromethoxy)Phenyl)Propanoate, also known by its CAS number 252955-06-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of Ethyl 3-Oxo-3-(4-(Trifluoromethoxy)Phenyl)Propanoate consists of a propanoate ester group attached to a phenyl ring substituted with a trifluoromethoxy group. The presence of the trifluoromethoxy group introduces unique electronic and steric properties, making this compound highly versatile. Recent studies have highlighted its role as a building block in the synthesis of advanced materials and pharmaceutical agents.

One of the most notable aspects of this compound is its ability to undergo various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its potential as an intermediate in the synthesis of bioactive molecules. For instance, the trifluoromethoxy group has been shown to enhance the stability and bioavailability of certain drugs, making this compound a valuable precursor in medicinal chemistry.

In terms of synthesis, several methods have been reported for the preparation of Ethyl 3-Oxo-3-(4-(Trifluoromethoxy)Phenyl)Propanoate. Traditional approaches involve multi-step reactions, including Friedel-Crafts acylation and subsequent esterification. However, recent advancements have focused on developing more efficient and environmentally friendly synthesis routes. Green chemistry principles have been applied to minimize waste and reduce the use of hazardous reagents.

The application of this compound extends beyond pharmaceuticals. It has been utilized in the development of advanced polymers and coatings due to its ability to impart specific mechanical and thermal properties. For example, researchers have incorporated this compound into polyurethane formulations to enhance their durability and resistance to environmental factors.

Recent studies have also explored the use of Ethyl 3-Oxo-3-(4-(Trifluoromethoxy)Phenyl)Propanoate in nanotechnology. Its unique structure allows for the formation of self-assembled monolayers, which have potential applications in sensor technology and drug delivery systems. These findings underscore the compound's versatility and its growing importance in cutting-edge research.

In conclusion, Ethyl 3-Oxo-3-(4-(Trifluoromethoxy)Phenyl)Propanoate (CAS No: 252955-06-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.